Cas no 121886-75-7 (Cyclosporin A,6-[(2S,3R,4R)-3,8-dihydroxy-4-methyl-2-(methylamino)octanoic acid]- (9CI))

• Product Name: Cyclosporin A,6-[(2S,3R,4R)-3,8-dihydroxy-4-methyl-2-(methylamino)octanoic acid]- (9CI)
• CAS No: 121886-75-7
• MF: C₆₂H₁₁₃N₁₁O₁₃
• MW: 1220.62653708458
• CID: 156185
• PubChem ID: 3081698
• Update Time: 2025-04-19

Cyclosporin A,6-[(2S,3R,4R)-3,8-dihydroxy-4-methyl-2-(methylamino)octanoic acid]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclosporin A,6-[(2S,3R,4R)-3,8-dihydroxy-4-methyl-2-(methylamino)octanoic acid]- (9CI)
• 8-hydroxy-6,7-dihydro-(4-(2-butenyl)-4,N-dimethylthreonine)cyclosporin
• 33-(1,6-dihydroxy-2-methyl-hexyl)-30-ethyl-1,4,7,10,12,15,19,25,28-non amethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-dipropan-2-yl-1,4,7,10 ,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11
• 33-(1,6-dihydroxy-2-methylhexyl)-30-ethyl-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,
• Dihydro-csa m17
• (8-Hydroxy-6,7-dihydro-mebmt)cyclosporin
• Cyclosporin A, 6-((3R,4R)-3,8-dihydroxy-N,4-dimethyl-L-2-aminooctanoic acid)-
• 33-(1,6-dihydroxy-2-methyl-hexyl)-30-ethyl-1,4,7,10,12,15,19,25,28-non amethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-dipropan-2-yl-1,4,7,10 ,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23 ,26,29,32-undecone
• 121886-75-7
• 33-(1,6-dihydroxy-2-methylhexyl)-30-ethyl-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• 33-(1,6-dihydroxy-2-methyl-hexyl)-30-ethyl-1,4,7,10,12,15,19,25,28-non amethyl-6,9,18,24-tetrakis(2-

• Inchi： 1S/C62H113N11O13/c1-24-43-58(82)67(17)33-48(75)68(18)44(29-34(2)3)55(79)66-49(38(10)11)61(85)69(19)45(30-35(4)5)54(78)63-41(15)53(77)64-42(16)57(81)70(20)46(31-36(6)7)59(83)71(21)47(32-37(8)9)60(84)72(22)50(39(12)13)62(86)73(23)51(56(80)65-43)52(76)40(14)27-25-26-28-74/h34-47,49-52,74,76H,24-33H2,1-23H3,(H,63,78)(H,64,77)(H,65,80)(H,66,79)
• InChI Key： HTHPJMCQQNKDHH-UHFFFAOYSA-N
• SMILES： OC(C1C(NC(C(N(C)CC(N(C)C(C(NC(C(N(C)C(C(NC(C)C(NC(C)C(N(C)C(CC(C)C)C(N(C)C(C(N(C)C(C(N1C)=O)C(C)C)=O)CC(C)C)=O)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O)C(C)CCCCO

Computed Properties

• Exact Mass: 1219.85259
• Monoisotopic Mass: 1219.85193270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 86
• Rotatable Bond Count: 17
• Complexity: 2300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 299Ų

Experimental Properties

• PSA: 299.03